Cas no 952182-14-8 (3-Bromo-6-piperidin-1-yl-imidazo1,2-bpyridazine)

• Product Name: 3-Bromo-6-piperidin-1-yl-imidazo1,2-bpyridazine
• CAS No: 952182-14-8
• MF: C₁₁H₁₃BrN₄
• MW: 281.151720762253
• MDL: MFCD09881460
• CID: 4782849
• Update Time: 2026-02-27

3-Bromo-6-piperidin-1-yl-imidazo1,2-bpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-piperidin-1-yl-imidazo[1,2-b]pyridazine
• 3-bromo-6-piperidin-1-ylimidazo[1,2-b]pyridazine
• 1-{3-Bromoimidazo[1,2-b]pyridazin-6-yl}piperidine
• 3-Bromo-6-(piperidin-1-yl)imidazo[1,2-b]pyridazine
• BBL101122
• STL554918
• 3-Bromo-6-piperidin-1-yl-imidazo1,2-bpyridazine

• MDL： MFCD09881460
• Inchi： 1S/C11H13BrN4/c12-9-8-13-10-4-5-11(14-16(9)10)15-6-2-1-3-7-15/h4-5,8H,1-3,6-7H2
• InChI Key： ZOIHOUTZDWHDBD-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C=CC(=NN21)N1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• XLogP3: 2.7
• Topological Polar Surface Area: 33.4

Additional information on 3-Bromo-6-piperidin-1-yl-imidazo1,2-bpyridazine

Introduction to 3-Bromo-6-piperidin-1-yl-imidazo[1,2-b]pyridazine (CAS No. 952182-14-8)

3-Bromo-6-piperidin-1-yl-imidazo[1,2-b]pyridazine (CAS No. 952182-14-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of imidazopyridazines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of a bromine atom and a piperidine ring in its structure confers unique chemical and biological characteristics that make it an interesting candidate for further research and development.

The chemical structure of 3-Bromo-6-piperidin-1-yl-imidazo[1,2-b]pyridazine is characterized by a central imidazopyridazine core with a bromine substituent at the 3-position and a piperidine ring at the 6-position. The bromine atom is known to influence the compound's reactivity and selectivity, while the piperidine ring contributes to its lipophilicity and stability. These structural features are crucial for understanding its pharmacological properties and potential therapeutic applications.

Recent studies have highlighted the potential of 3-Bromo-6-piperidin-1-yl-imidazo[1,2-b]pyridazine in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-Bromo-6-piperidin-1-yl-imidazo[1,2-b]pyridazine has also been investigated for its antiviral activity. Studies have demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action involves interference with viral entry and replication processes, making it a valuable lead compound for the development of antiviral therapeutics.

The anticancer potential of 3-Bromo-6-piperidin-1-yl-imidazo[1,2-b]pyridazine has also been explored in preclinical studies. Research published in Cancer Research has shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the activation of caspase-dependent pathways and the inhibition of cell cycle progression. These findings suggest that 3-Bromo-6-piperidin-1-yl-imidazo[1,2-b]pyridazine could be developed into a novel anticancer agent.

The pharmacokinetic properties of 3-Bromo-6-piperidin-1-yl-imidazo[1,2-b]pyridazine have been studied to evaluate its suitability for clinical applications. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are important factors for drug development. Additionally, toxicological studies have shown that it exhibits low toxicity at therapeutic doses, further supporting its potential as a safe and effective therapeutic agent.

In conclusion, 3-Bromo-6-piperidin-1-yl-imidazo[1,2-b]pyridazine (CAS No. 952182-14-8) is a promising compound with diverse biological activities that warrant further investigation. Its anti-inflammatory, antiviral, and anticancer properties make it an attractive candidate for the development of novel therapeutics. Ongoing research aims to optimize its structure and pharmacological profile to enhance its efficacy and safety for clinical use.